Cas no 67777-66-6 (1-Pyrenecarboxylic acid, phenylmethyl ester)
67777-66-6 structure
Product Name:1-Pyrenecarboxylic acid, phenylmethyl ester
CAS No:67777-66-6
MF:C24H16O2
MW:336.382646560669
CID:394125
PubChem ID:71374749
Update Time:2025-04-19
1-Pyrenecarboxylic acid, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrenecarboxylic acid, phenylmethyl ester
- benzyl pyrene-1-carboxylate
- benzyl-1-pyrenoate
- DTXSID10797515
- 67777-66-6
-
- Inchi: 1S/C24H16O2/c25-24(26-15-16-5-2-1-3-6-16)21-14-12-19-10-9-17-7-4-8-18-11-13-20(21)23(19)22(17)18/h1-14H,15H2
- InChI Key: ZHHWZQLBPQAQQG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)=O
Computed Properties
- Exact Mass: 336.11508
- Monoisotopic Mass: 336.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Pyrenecarboxylic acid, phenylmethyl ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
67777-66-6 (1-Pyrenecarboxylic acid, phenylmethyl ester) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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